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Compound of Interest

Compound Name: 2-Methoxy-6-methylaniline

Cat. No.: B1630886 Get Quote

Chemical Structure and Identification
6-Methyl-o-anisidine is a substituted aniline with a methoxy and a methyl group on the benzene

ring.

Systematic IUPAC Name: 2-Methoxy-6-methylaniline[1]

Synonyms: 6-Methyl-o-anisidine, 2-Amino-3-methylanisole, 2-Amino-1-methoxy-3-

methylbenzene, 6-Methoxy-o-toluidine[1][2]

Structural Formula:

Molecular Formula: C₈H₁₁NO[1][2][3]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of 2-Methoxy-6-
methylaniline is presented in the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Weight 137.18 g/mol [2][3]

CAS Number 50868-73-0 [2][3]

Appearance
Clear brown oil to pale red to

dark red low melting solid
[3]

Melting Point 26-29 °C [2][3]

Boiling Point 62 °C at 0.15 mmHg [2][3]

Density (estimate) 1.063 g/cm³ [3][4]

Refractive Index (estimate) 1.5647 [3][4]

Flash Point >230 °F (>110 °C) [3][4]

pKa (predicted) 4.39 ± 0.10 [3][4]

Solubility

Soluble in chloroform and

methanol (sparingly). Insoluble

in water.

[3][4]

InChI Key
HKOJYPPTIPJZAZ-

UHFFFAOYSA-N
[1][3]

SMILES CC1=C(C(=CC=C1)OC)N [1]

Experimental Protocols
Synthesis of 2-Methoxy-6-methylaniline
A common and efficient method for the synthesis of 2-Methoxy-6-methylaniline involves the

reduction of the corresponding nitro compound, 3-methyl-2-nitroanisole.

Reaction Scheme:

Detailed Protocol:

Dissolution: Dissolve 25 g (149.7 mmol) of 1-methoxy-3-methyl-2-nitrobenzene in 100 ml of

ethanol in a suitable reaction vessel.[3]
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Catalyst Addition: To the solution, add 2.5 g of 10% palladium on carbon (Pd/C) catalyst.[3]

Hydrogenation: Subject the reaction mixture to hydrogenation at room temperature for 24

hours. The reaction progress can be monitored by techniques such as TLC or GC-MS.[3]

Catalyst Removal: Upon completion of the reaction, remove the catalyst by filtration through

a pad of diatomaceous earth.[3]

Concentration: Concentrate the filtrate under reduced pressure to remove the ethanol.[3]

Product Isolation: The resulting residue is the desired product, 2-Methoxy-6-methylaniline.

A yield of 20.02 g (97%) has been reported for this procedure.[3]

Confirmation: The structure of the product can be confirmed by mass spectrometry, with an

expected molecular ion peak of 138 ([M+H]⁺) in CI-MS.[3]

Applications in Drug Development
2-Methoxy-6-methylaniline is a valuable intermediate in the synthesis of various

pharmaceutical compounds.[2] One notable application is in the preparation of 7-methoxy-1H-

indazole, a known inhibitor of neuronal nitric oxide synthase (nNOS).[3][5]

Role in the Synthesis of a Neuronal Nitric Oxide
Synthase (nNOS) Inhibitor
Nitric oxide (NO) is a critical biological messenger involved in numerous physiological

processes, including neurotransmission and blood pressure regulation.[6] However, its

overproduction is implicated in various disorders.[6] The synthesis of NO is catalyzed by nitric

oxide synthase (NOS), which has three main isoforms: neuronal (nNOS), endothelial (eNOS),

and inducible (iNOS).[6] Selective inhibitors of these isoforms are of significant interest for

therapeutic purposes.[6]

7-methoxy-1H-indazole, synthesized from 2-Methoxy-6-methylaniline, has been identified as

an inhibitor of nNOS.[5] This makes 2-Methoxy-6-methylaniline a key starting material for the

development of potential drugs targeting neurological disorders where nNOS overactivity is a

factor.
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Logical Workflow: Synthesis of an nNOS Inhibitor
The following diagram illustrates the logical progression from the starting material to the final

application.
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Caption: Logical workflow from 2-Methoxy-6-methylaniline to its therapeutic potential.

Signaling Pathway: Nitric Oxide Synthesis and Inhibition
The diagram below depicts a simplified signaling pathway for the production of nitric oxide and

the point of inhibition by a derivative of 2-Methoxy-6-methylaniline.
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Caption: Simplified nitric oxide signaling pathway and point of inhibition.

Safety Information
2-Methoxy-6-methylaniline is harmful if swallowed, in contact with skin, or if inhaled. It is also

irritating to the eyes, respiratory system, and skin.[4] Appropriate personal protective

equipment, including gloves, and eye/face protection, should be used when handling this

chemical. It should be stored in a dark place under an inert atmosphere at room temperature.

[3][4]

This technical guide provides a detailed overview of 6-Methyl-o-anisidine, highlighting its

synthesis, properties, and significant role as an intermediate in the development of

pharmacologically active compounds. The provided experimental protocols and workflow

diagrams are intended to support researchers and scientists in their drug discovery and

development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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